Cas no 894032-34-9 (N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide)

• Product Name: N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide
• CAS No: 894032-34-9
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5515393
• Update Time: 2025-10-31

N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxamide, N1-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide

• Inchi： 1S/C18H24N4O4/c1-26-15-4-2-14(3-5-15)22-11-13(10-16(22)23)20-18(25)21-8-6-12(7-9-21)17(19)24/h2-5,12-13H,6-11H2,1H3,(H2,19,24)(H,20,25)
• InChI Key： VRVMKZFXPXFUSI-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)CCC(C(N)=O)CC1

Additional information on N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide

Introduction to N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide (CAS No. 894032-34-9)

N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 894032-34-9, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including 4-methoxyphenyl, 5-oxopyrrolidin-3-yl, and piperidine-1,4-dicarboxamide, contributes to its complex reactivity and biological interactions.

The structural framework of N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is meticulously designed to target specific biological pathways, which has positioned it as a candidate for further development in drug discovery. The 4-methoxyphenyl moiety is particularly noteworthy, as it is known for its ability to modulate enzyme activity and receptor binding. This feature is crucial in the design of molecules that aim to interact with biological targets in a highly specific manner.

In recent years, there has been a surge in research focused on developing novel compounds that can address unmet medical needs. N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide has emerged as a promising candidate in this context, thanks to its unique chemical properties and potential biological effects. The compound's ability to interact with various biological targets makes it a valuable asset in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine core is frequently found in drugs that target central nervous system (CNS) receptors, suggesting that N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide may have similar effects. Preliminary studies have indicated that this compound may possess neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide involves a series of complex chemical reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures the high yield and purity of the final product. These synthetic strategies are critical in ensuring that the compound can be effectively tested in preclinical studies and eventually translated into clinical applications.

Recent advancements in computational chemistry have also played a pivotal role in the study of N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide. Molecular modeling techniques allow researchers to predict the interactions between this compound and its biological targets with remarkable accuracy. This approach has significantly accelerated the drug discovery process by enabling the identification of potential lead compounds before they are synthesized in the laboratory.

The pharmacokinetic properties of N1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yipiperidine - 1 , 4 - dicarboxamide are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, which could enhance its potential as a therapeutic agent.

In conclusion, N1 - 1 - ( 4 - methoxyphenyl ) - 5 - oxopyrrolidin - 3 - ylpiperidine - 1 , 4 - dicarboxamide (CAS No. 894032 - 34 - 9) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further development. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for addressing various medical conditions.